Cas no 1807264-78-3 (Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate
• CAS No: 1807264-78-3
• MF: C₁₁H₆F₅NO₂
• MW: 279.162860393524
• CID: 4952875
• Update Time: 2025-10-28

Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO2/c1-19-10(18)6-2-5(4-17)3-7(11(14,15)16)8(6)9(12)13/h2-3,9H,1H3
• InChI Key： OSSQGZXWBHSGSX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(C#N)=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate

Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate (CAS No. 1807264-78-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, difluoromethyl group, and trifluoromethyl group, which confer it with distinctive chemical properties and potential applications.

The molecular structure of Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate is centered around a benzoate backbone, with substituents at the 2, 3, and 5 positions. The cyano group (-CN) at the 5 position imparts strong electron-withdrawing effects, while the difluoromethyl (-CF₂H) and trifluoromethyl (-CF₃) groups at the 2 and 3 positions, respectively, contribute to both electronic and steric effects. These features make the compound highly versatile in various chemical reactions and applications.

Recent studies have highlighted the potential of Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate in drug discovery, particularly in the development of novel anticancer agents. Researchers have found that the compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for targeted therapies. Additionally, its ability to modulate key signaling pathways involved in cancer progression has been extensively investigated in preclinical models.

In the realm of agrochemistry, Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate has shown promise as a component in herbicides and fungicides. Its unique chemical structure allows for effective interaction with specific enzymatic targets in pests and pathogens, making it a valuable candidate for sustainable agricultural practices. Field trials have demonstrated its efficacy in controlling invasive plant species without significant adverse effects on non-target organisms.

The synthesis of Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by esterification with methanol. The introduction of fluorinated substituents requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic fluorination methods, have been employed to optimize the production process.

From a materials science perspective, Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate has been explored as a precursor for high-performance polymers and coatings. Its ability to form stable polymer networks with desirable mechanical and thermal properties makes it an attractive candidate for applications in aerospace and electronics industries.

In conclusion, Methyl 5-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate (CAS No. 1807264-78-3) is a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in its application research, position it as a key player in future innovations within pharmaceuticals, agriculture, and materials science.